6,7,8,9-Tetrahydro-dibenzofuran-2-ylamine hydrochloride
Overview
Description
6,7,8,9-Tetrahydro-dibenzofuran-2-ylamine hydrochloride, also known as 6,7,8,9-THDF-2-HCl, is a compound derived from dibenzofuran and has been studied for its potential applications in the scientific field. This compound has been used as a building block in organic synthesis, and has also been studied for its potential use as a drug.
Scientific Research Applications
Synthesis and Bio-Evaluation Applications
6,7,8,9-Tetrahydro-dibenzofuran-2-ylamine hydrochloride has been utilized in the synthesis and bio-evaluation of various compounds. For instance, it has played a role in the development of antitubercular and antidiabetic agents, with certain compounds showing promising in vitro activity against Mycobacterium tuberculosis and notable inhibition of α-glucosidase and glycogen phosphorylase enzymes. This synthesis approach has been regarded as an avenue for creating antitubercular agents specifically for diabetic TB patients (Singh et al., 2011).
Derivative Synthesis
6,7,8,9-Tetrahydro-dibenzofuran-2-ylamine hydrochloride has been involved in the synthesis of various derivatives. For instance, 6-Arylidene-3-methyl-6,7,8,9-tetrahydro-5H-bezo[a]cyclo-hepten-5-ones were obtained by condensation reactions and further used to produce isoxazole derivatives. Such derivatives have potential applications in different chemical domains, including medicinal chemistry and materials science (Peesapati & Bathini, 2006).
Nonlinear Optical Material Applications
A novel application of a derivative of 6,7,8,9-Tetrahydro-dibenzofuran-2-ylamine hydrochloride is in the field of nonlinear optics. N,N-diphenyl-8-[2-(4-pyridinyl)ethenyl]-dibenzofuran-2-ylamine, a derivative, has been synthesized and identified as a promising second-harmonic generation (SHG) material. Its SHG intensity was found to be significantly higher than that of urea, indicating its potential as an effective material in nonlinear optical applications (Kawamata et al., 2003).
properties
IUPAC Name |
6,7,8,9-tetrahydrodibenzofuran-2-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO.ClH/c13-8-5-6-12-10(7-8)9-3-1-2-4-11(9)14-12;/h5-7H,1-4,13H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BHXDSUDYRCGQEC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C3=C(O2)C=CC(=C3)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6,7,8,9-Tetrahydro-dibenzofuran-2-ylamine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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